![molecular formula C22H24N4O2 B5597042 N-butyl-4-hydroxy-2-(4-methylphenyl)-N-(pyridin-4-ylmethyl)pyrimidine-5-carboxamide](/img/structure/B5597042.png)
N-butyl-4-hydroxy-2-(4-methylphenyl)-N-(pyridin-4-ylmethyl)pyrimidine-5-carboxamide
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Description
N-butyl-4-hydroxy-2-(4-methylphenyl)-N-(pyridin-4-ylmethyl)pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C22H24N4O2 and its molecular weight is 376.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.18992602 g/mol and the complexity rating of the compound is 614. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Properties of Aromatic Polyamides and Polyimides
Aromatic polyamides and polyimides were synthesized using various aromatic dicarboxylic acids and tetracarboxylic dianhydrides, focusing on their inherent viscosities, solubility in polar solvents, and thermal properties. The research highlighted the amorphous nature of these compounds, their ability to form transparent and flexible films, and their high thermal stability, with glass transition temperatures ranging from 293°C to 338°C and minimal weight loss at temperatures up to 500°C in both air or nitrogen atmosphere. These findings suggest potential applications in materials science, particularly in the development of high-performance polymers with exceptional thermal stability and solubility properties (Yang & Lin, 1994; Yang & Lin, 1995).
Analgesic Properties Enhancement through Chemical Modification
The chemical modification of the pyridine moiety in certain molecules was explored as a method to optimize biological properties, specifically targeting enhanced analgesic effects. This research focused on the synthesis of derivatives through reactions involving benzylamines and ethyl 2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate. The study demonstrated that specific modifications could lead to increased biological activity, recommending further research into para-substituted derivatives for potential new analgesic drugs (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).
Optimization of Pharmacokinetic Profile in Renin Inhibitors
Research into improving the pharmacokinetic profile of potent renin inhibitors involved structural modifications to address low bioavailability issues in rats. By altering the amino group attached at the pyrimidine's 4-position and exploring new central cores that interact with the S3 pocket, researchers successfully enhanced the renin inhibitory activity while improving oral bioavailability. This work underscores the importance of structural modification in drug design, especially for enhancing the efficacy and bioavailability of therapeutic compounds (Tokuhara et al., 2018).
Properties
IUPAC Name |
N-butyl-2-(4-methylphenyl)-6-oxo-N-(pyridin-4-ylmethyl)-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2/c1-3-4-13-26(15-17-9-11-23-12-10-17)22(28)19-14-24-20(25-21(19)27)18-7-5-16(2)6-8-18/h5-12,14H,3-4,13,15H2,1-2H3,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEPYRWUCBBJWNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC1=CC=NC=C1)C(=O)C2=CN=C(NC2=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.